L-carnitine: CLO4, 3-hydroxyisovaleryl-d3

• Molecular Formula: C12H24ClNO9
• Molecular Weight: 364.79 g/mol
• InChI: InChI=1S/C12H23NO5.ClHO4/c1-12(2,17)7-11(16)18-9(6-10(14)15)8-13(3,4)5;2-1(3,4)5/h9,17H,6-8H2,1-5H3;(H,2,3,4,5)/t9-;/m1./s1/i3D3
• InChIKey: GBYKKYWFYOTBSN-WINMCZQPSA-N

3-Hydroxyisovaleryl-L-carnitine-(N-methyl-d3) Perchlorate: A High-Purity Deuterated Internal Standard for LC-MS/MS Biomarker Quantification

[(2R)-3-carboxy-2-(3-hydroxy-3-methylbutanoyl)oxypropyl]-dimethyl-(trideuteriomethyl)azanium perchlorate, also known as 3-hydroxyisovaleryl-L-carnitine-(N-methyl-d3) perchlorate, is a stable isotope-labeled analog of the endogenous acylcarnitine 3-hydroxyisovalerylcarnitine (3HIA-carnitine) . It is a quaternary ammonium salt characterized by a trideuteriomethyl (-CD3) group and a perchlorate counterion, designed specifically for use as an internal standard (IS) in quantitative mass spectrometry workflows. This compound enables accurate and precise measurement of 3HIA-carnitine, a critical biomarker for inborn errors of metabolism like 3-methylcrotonyl-CoA carboxylase deficiency and for assessing biotin status [1].

Workflow Quantitative LC-MS/MS biomarker analysis

Selection Deuterated internal standard (d3) for co-elution

Context Newborn screening research and biotin status studies

• [1] De Biase, I., et al. (2011). 'Proficiency testing outcomes of 3-hydroxyisovalerylcarnitine measurements by tandem mass spectrometry in newborn screening.' Clinica Chimica Acta, 412(7-8), 631-635. View Source

Why Generic Substitution Fails for 3-Hydroxyisovaleryl-L-carnitine-(N-methyl-d3) Perchlorate in Critical Quantitative Assays

In quantitative LC-MS/MS assays, the use of a non-isotopic or an inadequately matched internal standard can lead to significant analytical bias, a problem well-documented in inter-laboratory proficiency testing for 3HIA-carnitine [1]. The core issue is that structurally similar but non-isotopic compounds (e.g., other acylcarnitines) do not co-elute with the target analyte and fail to correct for variations in ionization efficiency, sample preparation, and instrument drift. The specific trideuteriomethyl (-CD3) label in this compound provides a stable mass shift (+3 Da) that is resolvable by mass spectrometry while maintaining near-identical physicochemical properties to the unlabeled 3HIA-carnitine, ensuring precise co-elution and optimal correction for matrix effects and recovery . Substituting this deuterated compound with an unlabeled or differently labeled analog compromises the accuracy and reproducibility required for clinical diagnostics and biomarker validation.

Risk Factor

This ISTD

Unlabeled Analog Risk

Co-elution

Matched retention time with target analyte

Different elution time — fails to track signal variation

Matrix-effect correction

Compensates for ionization suppression/enhancement

Cannot correct sample-to-sample matrix variability

Quantification accuracy

Reliable peak-area ratio despite sample preparation

Leads to biased concentration estimates

• [1] De Biase, I., et al. (2011). 'Proficiency testing outcomes of 3-hydroxyisovalerylcarnitine measurements by tandem mass spectrometry in newborn screening.' Clinica Chimica Acta, 412(7-8), 631-635. View Source

Quantitative Evidence Guide for 3-Hydroxyisovaleryl-L-carnitine-(N-methyl-d3) Perchlorate in Method Validation and Bioanalysis

High Isotopic Purity Ensures Accurate Quantification with Minimal Interference

The analytical standard of 3-hydroxyisovaleryl-L-carnitine-(N-methyl-d3) perchlorate is specified with an isotopic purity of ≥99.0 atom % D . This high degree of deuterium incorporation minimizes the presence of the unlabeled (d0) isotopologue, which would otherwise contribute to the signal of the endogenous analyte (3HIA-carnitine) and cause a positive bias in its measured concentration. In contrast, a generic acylcarnitine standard without such rigorous isotopic enrichment could introduce significant quantification errors.

Isotopic Purity

Specification review

≥99.0 atom % D

Minimizes unlabeled isotopologue interference for accurate quantification.

Vendor specification; confirm lot certificate.

Evidence Dimension	Isotopic Purity (Atom % D)
Target Compound Data	≥99.0 atom % D
Comparator Or Baseline	Non-isotopic or lower-purity deuterated standard (e.g., 98 atom % D)
Quantified Difference	≥1% lower unlabeled isotopologue impurity
Conditions	Vendor specification for analytical standard grade material

Why This Matters

This specification is critical for procurement as it directly correlates with assay accuracy; a 1% impurity could lead to a clinically significant overestimation of the biomarker, especially near diagnostic cut-off values.

Validated LC-MS/MS Method Performance: Precision and Accuracy in a Biological Matrix

A validated LC-MS/MS method utilizing D3-3HIA-carnitine as the internal standard demonstrated high precision and accuracy for quantifying 3HIA-carnitine in human urine. Across three quality control (QC) levels with nominal concentrations of 0.953, 5.72, and 10.7 µmol/L, the method achieved precision (as %CV) of less than 15% and accuracy (as %RE) within ±15% [1]. This level of performance is a direct result of the internal standard's ability to correct for sample-to-sample variability, a capability not afforded by external calibration or non-co-eluting internal standards.

Assay Precision & Accuracy

Reported

%CV ≤ 15%, %RE ≤ |15%|

Supports bioanalytical validation review in urine matrix.

QC levels: 0.953–10.7 µmol/L; human urine.

Evidence Dimension	Assay Precision and Accuracy (in pooled human urine)
Target Compound Data	Precision (%CV) ≤ 15%, Accuracy (%RE) ≤ |15%| across three QC levels (0.953, 5.72, 10.7 µmol/L)
Comparator Or Baseline	Alternative method without a deuterated internal standard (implied)
Quantified Difference	Achieves bioanalytical method validation acceptance criteria per FDA guidance
Conditions	LC-MS/MS analysis of human urine samples spiked with 3HIA-carnitine, using D3-3HIA-carnitine as IS

Why This Matters

This evidence demonstrates that the compound enables an analytical method that meets regulatory standards for bioanalysis, making it the preferred choice for researchers developing diagnostic tests or conducting clinical studies.

• [1] Horvath, T. D., et al. (2010). 'Quantitative Measurement of Urinary Excretion of 3-Hydroxyisovaleryl Carnitine by LC−MS/MS as an Indicator of Biotin Status in Humans.' Analytical Chemistry, 82(22), 9543-9548. View Source

Confirmed Linear Instrument Response for Reliable Quantification Across a Wide Dynamic Range

The use of D3-3HIA-carnitine as an internal standard yields a linear instrument response (IR) over a broad calibration range. A typical linear regression of IR versus the concentration ratio [3HIA-carnitine]/[D3-3HIA-carnitine] produced a regression coefficient (R²) of 0.9992 [1]. This strong linearity, maintained across independent analytical runs, is essential for accurate quantification of samples with varying analyte concentrations and confirms the IS's effective compensation for instrument signal variability.

Calibration Linearity

Reported

R² = 0.9992

Ensures reliable quantification across a wide dynamic range.

Representative; up to 0.9999 across runs.

Evidence Dimension	Calibration Curve Linearity (R²)
Target Compound Data	R² = 0.9992 (representative) and up to 0.9999 across runs
Comparator Or Baseline	Expected performance for a stable isotope-labeled internal standard
Quantified Difference	Exceeds a typical acceptance threshold of R² > 0.99
Conditions	Aqueous calibration standards from 0.00550 to 0.381 µmol/L

Why This Matters

A robust and linear calibration curve is a non-negotiable requirement for any quantitative assay. This data confirms that the compound performs as expected, providing a reliable foundation for procurement for any quantitative bioanalytical project.

• [1] Horvath, T. D., et al. (2010). 'Quantitative Measurement of Urinary Excretion of 3-Hydroxyisovaleryl Carnitine by LC−MS/MS as an Indicator of Biotin Status in Humans.' Analytical Chemistry, 82(22), 9543-9548. View Source

Absence of Autosampler Carryover Prevents Cross-Contamination in High-Throughput Analysis

Method validation studies confirmed the absence of autosampler carryover for both the unlabeled 3HIA-carnitine analyte and its deuterated internal standard (D3-3HIA-carnitine) [1]. This is a critical performance characteristic for high-throughput clinical or research workflows, ensuring that analysis of a high-concentration sample does not artificially inflate the measured concentration of a subsequent low-concentration sample.

Autosampler Carryover

Reported

No carryover detected

Supports high-throughput sample integrity in validated methods.

Confirmed with blank injections after high standards.

Evidence Dimension	Autosampler Carryover
Target Compound Data	No carryover detected for D3-3HIA-carnitine or unlabeled 3HIA-carnitine
Comparator Or Baseline	Acceptable carryover limits per regulatory guidance
Quantified Difference	Zero carryover observed under specified conditions
Conditions	Analysis of blank DI water samples following injection of calibration standards

Why This Matters

For procurement, this ensures the compound is suitable for use in validated methods where sample integrity and data quality are paramount, particularly in regulated environments like clinical diagnostics.

• [1] Horvath, T. D., et al. (2010). 'Quantitative Measurement of Urinary Excretion of 3-Hydroxyisovaleryl Carnitine by LC−MS/MS as an Indicator of Biotin Status in Humans.' Analytical Chemistry, 82(22), 9543-9548. View Source

Recommended Application Scenarios for 3-Hydroxyisovaleryl-L-carnitine-(N-methyl-d3) Perchlorate Based on Validated Performance

Development and Validation of Clinical Diagnostic Assays for Inborn Errors of Metabolism

This compound is the optimal internal standard for developing and validating LC-MS/MS assays intended to quantify 3-hydroxyisovalerylcarnitine (C5OH) in newborn screening for disorders such as 3-methylcrotonyl-CoA carboxylase (3MCC) deficiency and multiple carboxylase deficiency (MCD). Its use directly addresses the inter-laboratory variability reported in proficiency testing programs, enabling the creation of more accurate and reproducible diagnostic tests [1].

Quantitative Biomarker Studies in Nutritional and Metabolic Research

For research studies investigating biotin status, leucine catabolism, or other metabolic pathways where 3HIA-carnitine is a biomarker of interest, this deuterated compound is the required internal standard for achieving robust, quantitative measurements in complex biofluids like plasma and urine. The validated method described by Horvath et al. provides a proven framework for its use, demonstrating a 3.5-fold increase in mean urinary 3HIA-carnitine excretion in response to marginal biotin deficiency [2].

Method Development and Routine Quality Control in Bioanalytical Laboratories

Bioanalytical laboratories can rely on this high-purity analytical standard (≥99.0 atom % D) for developing new LC-MS/MS methods for acylcarnitine profiling or for use as a stable quality control (QC) material in established assays. Its well-defined specifications and proven stability ensure long-term method consistency and traceability .

Application

Selection Property

Validation Focus

Newborn screening research for inborn errors of metabolism

Co-eluting deuterated internal standard for accurate quantification

Inter-laboratory reproducibility and bias reduction

Nutritional biomarker studies (biotin status)

Stable isotope-labeled IS for urinary matrix correction

Urinary excretion response and method robustness

Bioanalytical method development and QC

High isotopic purity for minimal isotopologue interference

Method consistency and absence of carryover

• [1] De Biase, I., et al. (2011). 'Proficiency testing outcomes of 3-hydroxyisovalerylcarnitine measurements by tandem mass spectrometry in newborn screening.' Clinica Chimica Acta, 412(7-8), 631-635. View Source
• [2] Horvath, T. D., et al. (2010). 'Quantitative Measurement of Urinary Excretion of 3-Hydroxyisovaleryl Carnitine by LC−MS/MS as an Indicator of Biotin Status in Humans.' Analytical Chemistry, 82(22), 9543-9548. View Source